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Compound of Interest

Compound Name: Cyclo(Pro-Ala)

Cat. No.: B1276373 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclo(Pro-Ala), a cyclic dipeptide, has garnered significant interest in various research fields,

including drug discovery, due to its unique structural properties and biological activities.[1] As a

natural product, it serves as a valuable scaffold for developing novel therapeutics.[1][2] This

document provides a comprehensive guide for the preparation, storage, and handling of a

stock solution of Cyclo(Pro-Ala) in dimethyl sulfoxide (DMSO), a common aprotic solvent

capable of dissolving a wide range of polar and nonpolar compounds.[3] Adherence to these

protocols is crucial for ensuring the accuracy, reproducibility, and safety of experimental results.

Materials and Reagents
Compound Information

Property Value Reference

Compound Name Cyclo(Pro-Ala) [2]

Molecular Formula C₈H₁₂N₂O₂ [2][4][5]

Molecular Weight 168.19 g/mol [2][4]

CAS Number 65556-33-4 (for L-Ala-L-Pro) [2]

Appearance White solid/powder [1][2]
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Solvent Information
Property Value Reference

Solvent Dimethyl Sulfoxide (DMSO) [3]

Molecular Formula (CH₃)₂SO [3]

Molar Mass 78.13 g/mol [3]

Purity Anhydrous, ≥99.9% -

CAS Number 67-68-5 [3]

Equipment and Consumables
Analytical balance

Vortex mixer

Sonicator (water bath)

Pipettes and sterile, filtered pipette tips

Sterile microcentrifuge tubes or vials (amber or covered with aluminum foil)

Personal Protective Equipment (PPE): safety goggles, lab coat, and appropriate chemical-

resistant gloves (e.g., butyl rubber or double nitrile gloves).[6]

Safety Precautions
Dimethyl Sulfoxide (DMSO) is a powerful solvent that can readily penetrate the skin, potentially

carrying dissolved substances with it.[6][7] Therefore, it is imperative to handle DMSO with

caution in a well-ventilated area, such as a chemical fume hood.[6] Always wear appropriate

PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[6] In case of contact

with skin, wash the affected area thoroughly with water. Consult the Safety Data Sheet (SDS)

for DMSO for complete safety information. While a specific SDS for Cyclo(Pro-Ala) is not

readily available, it should be handled with the standard care afforded to novel biochemical

compounds.
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Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol details the preparation of a 10 mM stock solution of Cyclo(Pro-Ala) in DMSO.

The concentration can be adjusted based on experimental needs.

Calculation
To prepare a 10 mM stock solution, the required mass of Cyclo(Pro-Ala) is calculated using

the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L * 0.001 L * 168.19 g/mol = 1.6819 mg

Step-by-Step Procedure
Weighing: Accurately weigh 1.68 mg of Cyclo(Pro-Ala) powder using an analytical balance.

Transfer: Carefully transfer the weighed powder into a sterile microcentrifuge tube or vial.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the Cyclo(Pro-Ala)
powder.

Dissolution:

Vortex the mixture vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10

minutes.[2] Intermittent vortexing during sonication can aid the process.

Visual Inspection: Visually inspect the solution to ensure that the compound has completely

dissolved and the solution is clear.

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes or vials.[8]

Store the aliquots at -20°C or -80°C for long-term storage.[2][8]
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Workflow for Preparing Cyclo(Pro-Ala) Stock Solution

Preparation

Dissolution

Final Steps

1. Weigh Cyclo(Pro-Ala)

2. Transfer to Vial

Precise Measurement

3. Add DMSO

Anhydrous DMSO

4. Vortex

Initial Mixing

5. Sonicate (if needed)

If not fully dissolved

6. Visual Inspection

If fully dissolved

Ensure Clarity

7. Aliquot

Prevent Degradation

8. Store at -20°C/-80°C

Long-term Stability
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Solubility and Stability of Cyclo(Pro-Ala)

Solubility Stability & Storage

Solubility in DMSO:
11 mg/mL (65.4 mM)

Sonication Recommended

Aids Dissolution

Powder:
-20°C for 3 years

In DMSO:
-80°C for 1 year

After Dissolution

Aliquot to avoid
freeze-thaw cycles

Best Practice

Cyclo(Pro-Ala)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1276373?utm_src=pdf-body-img
https://www.benchchem.com/product/b1276373?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/11030
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Cyclo(Pro-Ala) | TargetMol [targetmol.com]

3. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]

4. Cyclo(-D-Ala-L-Pro) | C8H12N2O2 | CID 11902953 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Cyclo(L-Ala-L-Pro) 97% | CAS: 36357-32-1 | AChemBlock [achemblock.com]

6. iacuc.wsu.edu [iacuc.wsu.edu]

7. Dimethyl Sulfoxide | (CH3)2SO | CID 679 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. medchemexpress.cn [medchemexpress.cn]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Cyclo(Pro-Ala) Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1276373#how-to-prepare-a-stock-solution-of-cyclo-
pro-ala-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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